ethyl 8-isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate

• IUPAC Name: ethyl 4-oxo-8-propan-2-yl-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C15H17NO3/c1-4-19-15(18)12-8-16-13-10(9(2)3)6-5-7-11(13)14(12)17/h5-9H,4H2,1-3H3,(H,16,17)
• InChI Key: MYNHZSHCWKRPPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C1=O)C=CC=C2C(C)C
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 8-isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate and related compounds often involves complex reactions, including cyclization and substitution processes. For instance, a two-step process from ethyl 2-(2-fluorobenzoyl)acetate has been described, leading to the formation of ethyl 1,4-dihydro-4-oxo-3-quinolinecarboxylate structures via tandem addition-elimination-SNAr reactions, showcasing the synthetic accessibility of quinoline derivatives (Bunce, Lee, & Grant, 2011).

Molecular Structure Analysis

The molecular structure of quinoline derivatives, including ethyl 8-isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate, is crucial for their chemical behavior and interactions. Structural elucidations are often achieved through analytical techniques such as X-ray diffraction analysis, as seen in the study of ethyl 2-oxo-2,5-dihydrofuro[2,3-b]quinoxaline-3-carboxylate, highlighting the importance of structural analysis in understanding these compounds' properties (Aliev et al., 2001).

Chemical Reactions and Properties

Quinoline derivatives participate in various chemical reactions, demonstrating a range of chemical behaviors. For example, the bromination of ethyl 7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylate resulted in the formation of bromo-substituted isomers, illustrating the reactivity of these compounds under specific conditions (Ukrainets et al., 2013).

Physical Properties Analysis

The physical properties of quinoline derivatives, such as solubility, melting point, and optical properties, are influenced by their molecular structure. These properties are essential for determining the compounds' applicability in various fields, including materials science and pharmaceuticals. However, specific data on the physical properties of ethyl 8-isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate are limited in the available literature.

Chemical Properties Analysis

The chemical properties of quinoline derivatives, including acidity, basicity, and reactivity towards different reagents, define their roles in synthetic chemistry and their potential as intermediates in the synthesis of complex molecules. For example, the cyclopalladation behavior of quinolines, including those with isopropyl groups, highlights the compounds' ability to participate in metal-mediated reactions, which is crucial for catalysis and the development of new synthetic methodologies (Deeming & Rothwell, 1981).